Cas no 2227734-43-0 ((2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 2227734-43-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6046266
• PubChem ID: 165640662
• Update Time: 2025-08-05

(2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• EN300-1770927
• 2227734-43-0

• Inchi： 1S/C12H16O4/c1-8(13)5-9-6-10(14-2)12-11(7-9)15-3-4-16-12/h6-8,13H,3-5H2,1-2H3/t8-/m0/s1
• InChI Key： NVFXFBRLLCVXMV-QMMMGPOBSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)C[C@H](C)O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.9Ų

Additional information on (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Comprehensive Overview of (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2227734-43-0): Properties, Applications, and Research Insights

(2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2227734-43-0) is a chiral organic compound featuring a 1,4-benzodioxin core structure with a methoxy group at the 8-position and a propan-2-ol side chain. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique stereochemistry and potential bioactivity. The 2,3-dihydro-1,4-benzodioxin moiety is a privileged scaffold in drug discovery, often associated with antioxidant, anti-inflammatory, and CNS-modulating properties.

Recent studies highlight the growing interest in chiral benzodioxin derivatives, particularly in the context of neurodegenerative diseases and metabolic disorders. Researchers are actively investigating the structure-activity relationship (SAR) of compounds like CAS 2227734-43-0 to optimize their pharmacokinetic profiles. The (2S)-configuration of this molecule is crucial for its biological interactions, as enantiopurity often determines efficacy in receptor binding. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound.

From a synthetic chemistry perspective, 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl intermediates are valuable building blocks for asymmetric synthesis. The propan-2-ol side chain allows for further derivatization, making CAS 2227734-43-0 a versatile precursor in medicinal chemistry. Current trends in green chemistry have also spurred interest in catalytic methods for producing such chiral molecules with reduced environmental impact. Questions like "how to synthesize (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol" or "CAS 2227734-43-0 solubility data" frequently appear in scientific databases, reflecting practical research needs.

The compound's physicochemical properties—including its logP value, hydrogen bond donor/acceptor count, and molecular weight (approximately 238.27 g/mol)—suggest good membrane permeability, a key consideration for drug development. Computational modeling studies using molecular docking software have predicted potential interactions with enzymes like monoamine oxidases, though experimental validation is ongoing. These characteristics align with current industry focus on blood-brain barrier penetration and targeted drug delivery systems.

In material science applications, the benzodioxin framework of CAS 2227734-43-0 shows promise for developing organic semiconductors due to its conjugated system and electron-donating methoxy group. The compound's stability under various pH conditions makes it suitable for photocatalyst design, another hot topic in sustainable energy research. Frequently searched terms such as "benzodioxin derivatives in OLEDs" or "chiral auxiliaries for asymmetric synthesis" demonstrate cross-disciplinary interest in this chemical space.

Quality control of (2S)-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol requires rigorous spectroscopic characterization, typically via NMR (particularly ¹H and ¹³C), mass spectrometry, and polarimetry to verify optical purity. The compound's melting point and storage conditions are frequently queried parameters in laboratory settings. Recent advancements in continuous flow chemistry have enabled more efficient production of such stereospecific compounds at scale.

As regulatory agencies emphasize chiral drug development, compounds like CAS 2227734-43-0 serve as important case studies for enantiomeric purity analysis. The pharmaceutical industry's shift toward personalized medicine has increased demand for single-enantiomer intermediates, with search trends showing rising interest in "chiral resolution techniques" and "stereoselective synthesis protocols". This aligns with broader movements toward precision therapeutics and biomarker-driven drug design.

Ongoing research explores the compound's potential in enzyme inhibition and receptor modulation, particularly regarding G-protein coupled receptors (GPCRs). Its structural similarity to natural lignans and flavonoids suggests possible nutraceutical applications, though clinical evidence remains preliminary. The scientific community continues to investigate questions like "biological targets of 1,4-benzodioxin derivatives" and "metabolic pathways for CAS 2227734-43-0", indicating vibrant academic interest.